[1-(1-Methylbenzimidazol-2-yl)piperidin-4-yl]methanol

• IUPAC Name: [1-(1-methylbenzimidazol-2-yl)piperidin-4-yl]methanol
• InChI: InChI=1S/C14H19N3O/c1-16-13-5-3-2-4-12(13)15-14(16)17-8-6-11(10-18)7-9-17/h2-5,11,18H,6-10H2,1H3
• InChI Key: RYJJCPYKJSKTNS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1N3CCC(CC3)CO
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

[1-(1-Methylbenzimidazol-2-yl)piperidin-4-yl]methanol is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

[1-(1-Methylbenzimidazol-2-yl)piperidin-4-yl]methanol has been extensively studied for its potential applications in various scientific fields. In medicine, it has been shown to exhibit anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs. In agriculture, it has been found to have insecticidal and fungicidal properties, making it a potential alternative to traditional pesticides. In materials science, it has been used as a building block for the synthesis of new materials with unique properties.

Mechanism of Action

The mechanism of action of [1-(1-Methylbenzimidazol-2-yl)piperidin-4-yl]methanol is not fully understood. However, it has been proposed that it may act by inhibiting the activity of certain enzymes or by interfering with the function of certain cellular receptors.
Biochemical and Physiological Effects:
Studies have shown that [1-(1-Methylbenzimidazol-2-yl)piperidin-4-yl]methanol can induce apoptosis in cancer cells, reduce inflammation, and inhibit the growth of certain fungi and insects. However, further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the advantages of [1-(1-Methylbenzimidazol-2-yl)piperidin-4-yl]methanol is its high degree of purity, which makes it suitable for use in various laboratory experiments. However, its limited solubility in certain solvents can make it challenging to work with in some applications.

Future Directions

There are several future directions for the research and development of [1-(1-Methylbenzimidazol-2-yl)piperidin-4-yl]methanol. One potential area of focus is the development of new drugs based on its anti-inflammatory and anti-tumor properties. Another area of focus is the development of new insecticides and fungicides based on its insecticidal and fungicidal properties. Additionally, further research is needed to fully understand its mechanism of action and its potential applications in materials science.

Synthesis Methods

The synthesis of [1-(1-Methylbenzimidazol-2-yl)piperidin-4-yl]methanol involves the reaction of 1-methyl-1H-benzimidazole-2-amine with 4-piperidone hydrochloride in the presence of a reducing agent such as sodium borohydride. The reaction yields [1-(1-Methylbenzimidazol-2-yl)piperidin-4-yl]methanol as a white crystalline solid with a high degree of purity.